Cas no 61947-23-7 (1,4-Dithiin, 2-ethyl-2,3-dihydro-5-methyl-)

• Product Name: 1,4-Dithiin, 2-ethyl-2,3-dihydro-5-methyl-
• CAS No: 61947-23-7
• MF: C₇H₁₂S₂
• MW: 160.300179481506
• CID: 462663
• PubChem ID: 12920062
• Update Time: 2025-04-19

1,4-Dithiin, 2-ethyl-2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin, 2-ethyl-2,3-dihydro-5-methyl-
• 2-ethyl-5-methyl-2,3-dihydro-1,4-dithiine
• 61947-23-7
• DTXSID30512984
• SCHEMBL10913035

• Inchi： 1S/C7H12S2/c1-3-7-5-8-6(2)4-9-7/h4,7H,3,5H2,1-2H3
• InChI Key： DRRIATOSWAYRHW-UHFFFAOYSA-N
• SMILES： S1C=C(C)SCC1CC

Computed Properties

• Exact Mass: 160.03816
• Monoisotopic Mass: 160.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers